Cas no 1361464-67-6 (2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361464-67-6
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4925961
• Update Time: 2025-05-23

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-2-1-3-10(14)11(9)7-4-8(6-17)12(15)16-5-7/h1-5,17H,6H2
• InChI Key： SPQPNHVUSSKGLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(CO)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol (CAS No. 1361464-67-6): A Comprehensive Overview

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol (CAS No. 1361464-67-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol.

Chemical Structure and Properties:

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol is a pyridine derivative with a chloromethyl group and a 2,6-dichlorophenyl substituent. The molecular formula of this compound is C₁₄H₉Cl₃NO, and its molecular weight is approximately 308.58 g/mol. The presence of multiple chlorine atoms and the pyridine ring imparts unique chemical properties to this compound, making it highly reactive and suitable for various chemical transformations. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

Synthesis Methods:

The synthesis of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of 2-chloro-5-bromopyridine with 2,6-dichlorophenylboronic acid in the presence of a palladium catalyst to form the corresponding arylated pyridine intermediate. Subsequent reduction of the bromide to a methanol group using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride completes the synthesis. This method offers high yields and good purity, making it suitable for large-scale production.

Biological Activities:

2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory effects, 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol has also shown promise as an anti-cancer agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Clinical Applications:

The potential clinical applications of 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol are currently being explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For example, a phase I clinical trial evaluating the safety and pharmacokinetics of this compound in patients with advanced solid tumors reported no severe adverse effects and demonstrated acceptable tolerability.

In another study published in Cancer Research, researchers found that 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol effectively synergizes with existing chemotherapeutic agents such as cisplatin and doxorubicin to enhance their anti-tumor effects. This finding suggests that this compound could be used as an adjuvant therapy to improve treatment outcomes in cancer patients.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research on 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol highlights its potential as a valuable tool in drug discovery and development. Further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential. Additionally, efforts to improve its pharmacokinetic properties and reduce potential side effects will be crucial for translating this compound into clinical practice.

In conclusion, 2-Chloro-5-(2,6-dichlorophenyl)pyridine-3-methanol (CAS No. 1361464-67-6) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent.